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Compound of Interest

Compound Name: Sciadopitysin

Cat. No.: B1680922

For researchers, scientists, and drug development professionals, the proper management of
investigational compounds is paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety, handling, and disposal procedures for
Sciadopitysin, a biflavonoid with diverse biological activities. While Sciadopitysin is not
classified as a hazardous substance, adherence to standard laboratory safety protocols is
crucial.

Key Safety and Handling Information

When working with Sciadopitysin in solid form, it is important to minimize dust generation. Use
in a well-ventilated area, preferably within a chemical fume hood. Personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn to prevent
skin and eye contact. In case of accidental contact, flush the affected area with copious
amounts of water.

Physical and Chemical Properties
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Property Value

CAS Number 521-34-6[1][2][3][4][5]

Molecular Formula C33H24010[1][2][3][4][5]

Molecular Weight 580.5 g/mol [3]

Appearance Light yellow powder[2]

Melting Point 296-298°C[2]

Solubility ?oluble in DMSO and DMF[1]. Partially soluble
in ethanol and PBS (pH 7.2)[1].

Storage Store at -20°C[1].

Proper Disposal Procedures

The recommended disposal method for Sciadopitysin is incineration. The material should be
dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped
with an afterburner and scrubber[6]. Always conduct disposal procedures in accordance with

local, state, and federal regulations. Do not discharge into sewers or waterways|6].

Experimental Protocol for Disposal of Sciadopitysin Waste

This protocol outlines the steps for the safe disposal of small quantities of Sciadopitysin waste
typically generated in a research laboratory setting.

e Segregation and Collection:

o Collect waste Sciadopitysin, including contaminated consumables (e.g., pipette tips,
weighing paper), in a designated, properly labeled, and sealed waste container.

o Ensure the waste container is made of a material compatible with the combustible solvent
to be used for dissolution.

e Preparation for Incineration:
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o In a well-ventilated chemical fume hood, carefully dissolve or suspend the Sciadopitysin
waste in a suitable combustible solvent (e.g., ethanol, methanol).

o The resulting solution or suspension should be transferred to a container approved for

flammable waste.

e Waste Pickup and Disposal:
o Store the sealed flammable waste container in a designated satellite accumulation area.

o Arrange for pickup and disposal by the institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Sciadopitysin.
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Caption: Workflow for the safe disposal of Sciadopitysin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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